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Compound of Interest

Compound Name: 2-Methyl-4-phenylpyridine

Cat. No.: B085350 Get Quote

An In-depth Technical Guide to 2-Methyl-4-
phenylpyridine
This technical guide provides a comprehensive overview of 2-Methyl-4-phenylpyridine,

tailored for researchers, scientists, and professionals in drug development. The document

covers its chemical identity, molecular structure, synthesis protocols, and known biological

activities, presenting data in a structured and accessible format.

Chemical Identity and Molecular Structure
2-Methyl-4-phenylpyridine is an aromatic heterocyclic organic compound. It is an isomer of

other methyl-phenyl-pyridine derivatives, and its specific structure influences its chemical and

biological properties.

Molecular Structure:

The molecular structure of 2-Methyl-4-phenylpyridine consists of a pyridine ring substituted

with a methyl group at the 2-position and a phenyl group at the 4-position.

Chemical Identifiers:

While a specific CAS Registry Number for 2-Methyl-4-phenylpyridine is not readily available

in public databases, its existence and synthesis have been documented in scientific literature.
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For reference, the isomeric compound, 4-Methyl-2-phenylpyridine, has the CAS Number 3475-

21-6.[1]

Physicochemical Properties:

Quantitative physicochemical data for 2-Methyl-4-phenylpyridine is not extensively reported.

However, based on its structure, it is expected to be a weakly basic compound, soluble in

organic solvents. The properties of the related isomer, 4-Methyl-2-phenylpyridine, are provided

in the table below for comparative purposes.

Property Value (for 4-Methyl-2-phenylpyridine)

Molecular Formula C₁₂H₁₁N

Molecular Weight 169.22 g/mol

Boiling Point 284.5±9.0 °C at 760 mmHg

Density 1.0±0.1 g/cm³

Refractive Index 1.568

Experimental Protocols for Synthesis
Two primary methods for the synthesis of 2-Methyl-4-phenylpyridine have been described in

the literature: α-Methylation via Flow Synthesis and Suzuki Coupling.

α-Methylation of 4-Phenylpyridine (Flow Synthesis)
This method achieves the synthesis of 2-methylpyridines through a continuous flow setup,

offering a greener alternative to traditional batch reactions.[2]

Experimental Workflow:
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Flow synthesis workflow for 2-Methyl-4-phenylpyridine.

Methodology:

A 0.05 M solution of 4-phenylpyridine is prepared in 1-propanol.

A stainless steel column (150 x 4.6 mm) is packed with approximately 5.5 g of Raney®

nickel.

The packed column is heated to over 180 °C in a sand bath.

The 4-phenylpyridine solution is introduced into the reaction stream and passed through the

heated column using an HPLC pump at a flow rate of 0.1 mL/min.

The eluent is collected, and the solvent is evaporated to yield the product.

The resulting product is a mixture containing 2-methyl-4-phenylpyridine, which can be

identified by ¹H-NMR spectroscopy.[2]

Suzuki Coupling Reaction
The Suzuki coupling reaction provides a versatile method for the synthesis of 2-methyl-4-
phenylpyridine and its derivatives.[3] This reaction involves the cross-coupling of an

organoboron compound with an organohalide, catalyzed by a palladium complex.

Reaction Scheme:
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Conditions

4-Bromo-2-methylpyridine

2-Methyl-4-phenylpyridine

+
Phenylboronic Acid

Pd(dppf)Cl₂

K₂CO₃

Water/1,4-Dioxane (5:1)

Microwave (120°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methyl-4-phenylpyridine CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085350#2-methyl-4-phenylpyridine-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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